![molecular formula C17H17F3N4O2 B2380318 2-[4-({[6-(Trifluoromethyl)pyridin-2-yl]oxy}methyl)piperidine-1-carbonyl]pyrazine CAS No. 2198425-43-1](/img/structure/B2380318.png)
2-[4-({[6-(Trifluoromethyl)pyridin-2-yl]oxy}methyl)piperidine-1-carbonyl]pyrazine
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Overview
Description
The compound contains several functional groups, including a pyrazine ring, a piperidine ring, and a trifluoromethyl group attached to a pyridine ring . Pyrazine is a heterocyclic aromatic organic compound with the chemical formula C4H4N2. Piperidine is a widely used building block in the synthesis of organic compounds, and the trifluoromethyl group is a common substituent in medicinal chemistry due to its ability to modulate the physical-chemical properties of molecules .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of a pyrazine ring, a piperidine ring, and a trifluoromethyl-substituted pyridine ring . These rings are likely connected by single bonds, allowing for some degree of rotational flexibility in the molecule.Chemical Reactions Analysis
The reactivity of this compound would be influenced by the presence of the pyrazine, piperidine, and trifluoromethyl-substituted pyridine moieties. The pyrazine and pyridine rings are aromatic and relatively stable, but they can participate in electrophilic substitution reactions. The piperidine ring can act as a nucleophile in reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the trifluoromethyl group could increase the compound’s lipophilicity, which could affect its solubility and permeability .Mechanism of Action
Biochemical Pathways
For instance, compounds with similar structures have been used in Suzuki–Miyaura coupling , a widely-applied transition metal catalysed carbon–carbon bond forming reaction .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as temperature, pH, and the presence of other chemicals can affect the compound’s stability and its interactions with its targets. For instance, some compounds need to be stored in dark places and under inert atmosphere to maintain their stability .
Safety and Hazards
Future Directions
properties
IUPAC Name |
pyrazin-2-yl-[4-[[6-(trifluoromethyl)pyridin-2-yl]oxymethyl]piperidin-1-yl]methanone |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17F3N4O2/c18-17(19,20)14-2-1-3-15(23-14)26-11-12-4-8-24(9-5-12)16(25)13-10-21-6-7-22-13/h1-3,6-7,10,12H,4-5,8-9,11H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FURDEFUGUAFUKG-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1COC2=CC=CC(=N2)C(F)(F)F)C(=O)C3=NC=CN=C3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17F3N4O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.34 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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